2,3-dihydro-1,4-benzodioxin-3-yl-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-yl-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methanone
• InChI: InChI=1S/C21H22N2O5S/c24-21(20-16-27-18-8-4-5-9-19(18)28-20)22-11-13-23(14-12-22)29(25,26)15-10-17-6-2-1-3-7-17/h1-10,15,20H,11-14,16H2/b15-10+
• InChI Key: KSDZSFDEQKACAM-XNTDXEJSSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2COC3=CC=CC=C3O2)S(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1C(=O)C2COC3=CC=CC=C3O2)S(=O)(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C21H22N2O5S
• Molecular Weight: 414.5 g/mol

Description

The compound contains a 2,3-dihydro-1,4-benzodioxin group, a sulfonylpiperazin group, and a phenylethenyl group. These groups are common in many organic compounds and can have various properties depending on their arrangement and the specific substituents they contain.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific groups present in the molecule. For example, the sulfonylpiperazin group might undergo reactions with nucleophiles, and the phenylethenyl group might participate in reactions like addition or substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be determined using various analytical techniques. These might include measuring its melting point, boiling point, solubility in various solvents, and its spectroscopic properties.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. For example, if this compound were a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. These might include its toxicity, flammability, and reactivity. Proper handling and disposal procedures should be followed when working with any chemical compound.

Future Directions

Future research on this compound could involve studying its properties in more detail, investigating its potential uses, and developing methods for its synthesis.